4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol

• IUPAC Name: 4-[(3-pyrazol-1-ylpiperidin-1-yl)methyl]phenol
• InChI: InChI=1S/C15H19N3O/c19-15-6-4-13(5-7-15)11-17-9-1-3-14(12-17)18-10-2-8-16-18/h2,4-8,10,14,19H,1,3,9,11-12H2
• InChI Key: DHCRHAGKLRJYFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)O)N3C=CC=N3
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol, also known as PZP, is a chemical compound that has gained attention in the scientific community due to its diverse applications in research. PZP is synthesized through a multistep process that involves the reaction of 4-hydroxybenzaldehyde with 3-pyrazol-1-ylpiperidine and formaldehyde.

Mechanism of Action

The mechanism of action of 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol involves its binding to the dopamine D2 receptor and modulating its activity. 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol has been shown to act as a partial agonist of the dopamine D2 receptor, which results in the modulation of the activity of the receptor. 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol also inhibits the activity of the enzyme monoamine oxidase, which is involved in the metabolism of dopamine and other neurotransmitters.
Biochemical and Physiological Effects:
4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol has been shown to have various biochemical and physiological effects, including the modulation of dopamine signaling, the inhibition of cancer cell growth, and the inhibition of monoamine oxidase activity. 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol is its diverse applications in scientific research, including neuroscience, cancer research, and drug discovery. 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol is also relatively easy to synthesize and has a high purity yield. However, one limitation of 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol, including the development of new drugs based on its structure, the investigation of its potential therapeutic effects in various diseases, and the exploration of its mechanism of action. 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol may also be used as a tool for studying dopamine signaling and the dopamine D2 receptor. Further research is needed to fully understand the potential of 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol in scientific research and drug discovery.

Synthesis Methods

The synthesis of 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol involves the reaction of 4-hydroxybenzaldehyde with 3-pyrazol-1-ylpiperidine and formaldehyde in the presence of a catalyst. The reaction proceeds through a multistep process that involves the formation of an imine intermediate, which is then reduced to yield 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol. The synthesis of 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol has been optimized to yield a high purity product with a yield of up to 85%.

Scientific Research Applications

4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol has been used in various scientific research applications, including neuroscience, cancer research, and drug discovery. In neuroscience, 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol has been shown to modulate the activity of the dopamine D2 receptor, which is involved in the regulation of reward pathways in the brain. 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol has also been shown to inhibit the growth of cancer cells, making it a potential therapeutic agent in cancer treatment. In drug discovery, 4-[(3-Pyrazol-1-ylpiperidin-1-yl)methyl]phenol has been used as a lead compound for the development of new drugs with improved efficacy and fewer side effects.